Cas no 19111-74-1 (Benzonitrile,2,6-dimethyl-, N-oxide)

• Product Name: Benzonitrile,2,6-dimethyl-, N-oxide
• CAS No: 19111-74-1
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 226721
• PubChem ID: 140478
• Update Time: 2025-04-19

Benzonitrile,2,6-dimethyl-, N-oxide Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2,6-dimethyl-, N-oxide
• 2,6-dimethylbenzonitrile oxide
• [(2,6-dimethylphenyl)methylidyne]azane oxide
• Benzonitrile,2,6-dimethyl-N-oxide
• 2,6-dimethylbenzonitrile N-oxide
• SCHEMBL3199891
• 19111-74-1
• DTXSID40172634
• Benzonitrile, 2,6-dimethyl-, N-oxide

• Inchi： 1S/C9H9NO/c1-7-4-3-5-8(2)9(7)6-10-11/h3-5H,1-2H3
• InChI Key： NRKVPDRPJVCLAQ-UHFFFAOYSA-N
• SMILES： [O-][N+]#CC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 147.06847
• Monoisotopic Mass: 147.068414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7
• XLogP3: 1.8

Experimental Properties

• Density: 0.98
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.515
• PSA: 27.42